Rapid nanoparticle-catalyzed hydrogenations in triphasic millireactors with facile catalyst recovery†
Green Chemistry Pub Date: 2014-09-03 DOI: 10.1039/C4GC01504E
Abstract
We report a triphasic segmented flow millireactor for rapid nanoparticle-catalyzed gas–liquid reactions with facile catalyst recovery. Process intensification using a pseudo-biphasic scheme of reactor operation allows order-of-magnitude reduction in reaction times for a variety of substrates and catalysts.
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